Cas no 94087-77-1 (2,4,6-Pyrimidinetriamine,5-tetradecyl-)

• Product Name: 2,4,6-Pyrimidinetriamine,5-tetradecyl-
• CAS No: 94087-77-1
• MF: C₁₈H₃₅N₅
• MW: 321.504003763199
• CID: 807853
• PubChem ID: 3023449
• Update Time: 2025-04-19

2,4,6-Pyrimidinetriamine,5-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-tetradecyl-
• 5-tetradecylpyrimidine-2,4,6-triamine
• DTXSID80240447
• EINECS 301-971-6
• 94087-77-1
• NS00039993

• Inchi： 1S/C18H35N5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(19)22-18(21)23-17(15)20/h2-14H2,1H3,(H6,19,20,21,22,23)
• InChI Key： ZYBZGAVYYLHNQK-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C=1N)CCCCCCCCCCCCCC)N

Computed Properties

• Exact Mass: 321.289246
• Monoisotopic Mass: 321.289246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 6.5

Experimental Properties

• Density: 1.025
• Boiling Point: 537.5°Cat760mmHg
• Flash Point: 312.5°C
• Refractive Index: 1.552